Cas no 2393840-15-6 (Schembl20604119)

• Product Name: Schembl20604119
• CAS No: 2393840-15-6
• MF: C₂₀H₁₅BrN₄O
• MW: 407.263303041458
• CID: 4757621
• PubChem ID: 145998143
• Update Time: 2025-06-13

Schembl20604119 Chemical and Physical Properties

Names and Identifiers

• YW2065
• CC1=C(C=NN1C1=C(Br)C=CC=C1)C(=O)NC1=NC2=CC=CC=C2C=C1
• 1-(2-Bromophenyl)-5-methyl-N-(quinolin-2-yl)-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 1-(2-bromophenyl)-5-methyl-N-2-quinolinyl-
• 1H-aPyrazole-a?-acarboxamide, 1-a?2-abromophenyl)a?a?-amethyl-aN-a?-aquinolinyl-
• Schembl20604119
• LEI-401
• CS-0130192
• GTPL11054
• 2393840-15-6
• MS-27402
• AKOS040756168
• G17470
• DA-54845
• BDBM50557066
• N-(cyclopropylmethyl)-6-[(3S)-3-hydroxy-1-pyrrolidinyl]-2-[(3S)-3-phenyl-1-piperidinyl]-4-pyrimidinecarboxamide
• HY-131181
• N-(Cyclopropylmethyl)-6-((S)-3-hydroxypyrrolidin-1-yl)-2-((S)-3-phenylpiperidin-1-yl)pyrimidine-4-carboxamide
• LEI401
• CHEMBL4794048
• CID 145998143
• N-(cyclopropylmethyl)-6-[(3S)-3-hydroxypyrrolidin-1-yl]-2-[(3S)-3-phenylpiperidin-1-yl]pyrimidine-4-carboxamide

• Inchi： 1S/C20H15BrN4O/c1-13-15(12-22-25(13)18-9-5-3-7-16(18)21)20(26)24-19-11-10-14-6-2-4-8-17(14)23-19/h2-12H,1H3,(H,23,24,26)
• InChI Key： ATYUYECWVYSPBS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(C)=C(C(NC2C=CC3C=CC=CC=3N=2)=O)C=N1

Computed Properties

• Exact Mass: 406.04292g/mol
• Monoisotopic Mass: 406.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.8
• Molecular Weight: 407.3g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Schembl20604119

Recent Advances in the Study of 2393840-15-6 and Schembl20604119: Implications for Chemical Biology and Drug Development

The compound 2393840-15-6, along with its associated product Schembl20604119, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural properties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its utility in targeted drug delivery systems. The following sections provide a comprehensive overview of the latest findings related to this compound and its implications for future research and development.

One of the key areas of investigation has been the molecular interactions of 2393840-15-6 with biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for specific protein kinases involved in inflammatory pathways. The researchers employed a combination of X-ray crystallography and molecular docking simulations to map the binding sites and identify critical residues responsible for the observed activity. These findings suggest that 2393840-15-6 could serve as a scaffold for the development of novel anti-inflammatory agents.

In addition to its potential therapeutic applications, Schembl20604119 has been evaluated for its pharmacokinetic properties. A recent preclinical study highlighted its favorable bioavailability and metabolic stability, which are essential for its transition into clinical trials. The study utilized advanced LC-MS/MS techniques to quantify the compound in plasma and tissue samples, revealing a half-life that supports once-daily dosing regimens. These results underscore the translational potential of Schembl20604119 and warrant further investigation in human subjects.

Another notable advancement is the integration of 2393840-15-6 into drug delivery systems. Researchers have explored its conjugation with nanoparticles to enhance targeted delivery to tumor sites. A 2024 study in ACS Nano reported that such formulations significantly improved the compound's accumulation in cancer cells while minimizing off-target effects. This approach not only enhances the efficacy of 2393840-15-6 but also reduces systemic toxicity, addressing a major challenge in oncology drug development.

Despite these promising developments, challenges remain in the optimization of 2393840-15-6 and Schembl20604119. Issues such as solubility, scalability of synthesis, and potential off-target effects need to be addressed to fully realize their clinical potential. Future research directions may include the development of derivatives with improved properties and the exploration of combination therapies to enhance therapeutic outcomes.

In conclusion, the recent studies on 2393840-15-6 and Schembl20604119 highlight their significant potential in chemical biology and drug development. The insights gained from these investigations provide a solid foundation for further research and underscore the importance of continued exploration in this area. As the field advances, these compounds may pave the way for innovative treatments for a range of diseases, offering new hope for patients worldwide.